Cas no 2229105-19-3 (1-(4-cyclopropylpentyl)cyclopropan-1-amine)

• Product Name: 1-(4-cyclopropylpentyl)cyclopropan-1-amine
• CAS No: 2229105-19-3
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6536549
• PubChem ID: 165674706
• Update Time: 2025-07-17

1-(4-cyclopropylpentyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropylpentyl)cyclopropan-1-amine
• EN300-1731269
• 2229105-19-3

• Inchi： 1S/C11H21N/c1-9(10-4-5-10)3-2-6-11(12)7-8-11/h9-10H,2-8,12H2,1H3
• InChI Key： KGMPVZULJHYRIM-UHFFFAOYSA-N
• SMILES： NC1(CCCC(C)C2CC2)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-cyclopropylpentyl)cyclopropan-1-amine

Research Brief on 1-(4-cyclopropylpentyl)cyclopropan-1-amine (CAS: 2229105-19-3): Recent Advances and Applications

The compound 1-(4-cyclopropylpentyl)cyclopropan-1-amine (CAS: 2229105-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-cyclopropylpentyl)cyclopropan-1-amine, highlighting its efficient production through a multi-step process involving cyclopropanation and reductive amination. The study emphasized the compound's high yield and purity, which are critical for its application in preclinical and clinical settings. Additionally, the research identified key intermediates, such as 2229105-19-3, which play a pivotal role in optimizing the synthesis route.

Pharmacological investigations have revealed that 1-(4-cyclopropylpentyl)cyclopropan-1-amine exhibits notable activity as a modulator of neurotransmitter systems, particularly in the context of depression and anxiety disorders. In vitro and in vivo studies demonstrated its ability to enhance serotonin and dopamine signaling, suggesting its potential as a novel antidepressant or anxiolytic agent. Furthermore, its metabolic stability and low toxicity profile make it a promising candidate for further development.

Another area of interest is the compound's application in metabolic disease research. A recent preprint on bioRxiv reported that 1-(4-cyclopropylpentyl)cyclopropan-1-amine could modulate lipid metabolism by targeting specific G-protein-coupled receptors (GPCRs). This finding opens new avenues for treating obesity and related metabolic disorders. The study also highlighted the compound's selectivity and potency, which are advantageous for minimizing off-target effects.

In conclusion, 1-(4-cyclopropylpentyl)cyclopropan-1-amine (CAS: 2229105-19-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological efficacy, and therapeutic potential underscore its value as a subject of ongoing and future studies. Continued research into its mechanisms and applications will likely yield further breakthroughs in drug discovery and development.